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Compound of Interest

Compound Name: Venglustat Malate

CAS No.: 1629063-78-0

Cat. No.: B611660

Get Quote

Senior Application Scientist Desk Status: Active | Protocol ID: VM-GX-2026[1]

Core Chemical Profile & Stability Logic
To store Venglustat Malate effectively, one must understand its physicochemical

vulnerabilities. This is not merely a "powder"; it is a malate salt of a glucosylceramide synthase

inhibitor containing a carbamate linkage and a thiazole moiety.

The Malate Factor: The malic acid counter-ion enhances aqueous solubility compared to the

free base, but it introduces hygroscopicity. Moisture uptake is the primary failure mode,

leading to hydrolysis of the carbamate bond or physical caking that alters stoichiometry.

The Solvent Trap: While soluble in DMSO, the compound is sensitive to "wet" DMSO. Using

hygroscopic (old) DMSO can induce precipitation or slow hydrolysis.[1]

Quick Reference: Physicochemical Data
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Property Specification Critical Note

Molecular Weight 523.58 g/mol

Use this MW for molarity

calculations, not the free base

MW.[1][2]

Solubility DMSO (~50 mg/mL)

Low solubility in pure

water/PBS. Do not attempt

aqueous stock solutions.

Hygroscopicity Moderate to High Desiccate strictly.

Light Sensitivity Photosensitive
Protect from direct UV/ambient

light.

Receipt & Initial Handling (Troubleshooting)
Q: I just received the shipment. The package is at ambient temperature, but the datasheet says

store at -20°C. Is the compound compromised? A: Likely not. Venglustat Malate is chemically

stable for weeks at ambient temperatures during transit. The -20°C requirement is for long-term

entropy reduction (slowing degradation kinetics).[1]

Action: Immediately transfer the vial to -20°C upon receipt.

Verification: Check the appearance. It should be a white to off-white solid powder.[1] If it

looks like a sticky gel or gum, it may have absorbed significant moisture (reject if for GLP

use).[1]

Q: Can I store the original vial at -80°C instead of -20°C? A: Yes, but with a caveat. -80°C

virtually halts chemical degradation, but the thermal shock upon retrieval is higher.[1]

Risk: Opening a -80°C vial in a humid lab causes rapid condensation on the powder.[1]

Protocol: If storing at -80°C, you must use a desiccator cabinet to warm the vial to room

temperature (RT) before opening.

Stock Solution Preparation (The Critical Step)[1]
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Q: I need to prepare a 10 mM stock. Can I dissolve it directly in PBS? A:No. Venglustat Malate
will likely crash out or form a suspension in PBS at high concentrations.

Correct Protocol: Dissolve in 100% anhydrous DMSO.

Why: The lipophilic fluorophenyl-thiazole tail requires an organic solvent.[1] The malate salt

aids dissolution but cannot overcome the lipophilicity in pure saline at stock concentrations

(>1 mM).

Q: My stock solution in DMSO has formed a precipitate after a week at -20°C. What

happened? A: This is the "Freeze-Thaw" or "Wet DMSO" effect.[1]

Moisture: If your DMSO was old, it absorbed water from the air. At -20°C, DMSO freezes, but

water pockets may crystallize differently or induce salt dissociation.[1]

Solubility Limit: You may be working too close to the saturation limit (50 mg/mL).

Fix: Warm the solution to 37°C and sonicate for 5 minutes. If it redissolves, it is usable. If not,

the compound has likely degraded or salted out irreversibly.

Workflow: Optimal Stock Preparation
The following diagram outlines the self-validating workflow to minimize degradation during

preparation.

Solid Venglustat
(Warm to RT in Desiccator)

Weigh Amount
(e.g., 5.24 mg for 10mM)

 Minimize Air Exposure Add Anhydrous DMSO
(New Bottle)

 1 mL Vortex/Sonicate
(Avoid Heat > 40°C)

Aliquot into
Amber Vials

 Single-Use Vols Store at -20°C
or -80°C

 Immediate Freeze

Click to download full resolution via product page

Caption: Workflow for preparing Venglustat Malate stock solutions emphasizing moisture

control and aliquoting.

Long-Term Storage Best Practices
Q: How long can I keep the stock solution? A:
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-80°C: 6 months to 1 year (optimal).[1][3]

-20°C: 1–3 months.[1]

4°C: < 1 week (Not recommended for storage).[1]

Room Temp: < 24 hours.

Reasoning: In solution, the carbamate linkage is more susceptible to hydrolysis than in the

solid state.

Q: How do I handle aliquots to prevent degradation? A: Use the "Single-Shot" Rule. Never

refreeze a thawed aliquot. The freeze-thaw cycle creates ice crystal shear forces and solubility

fluctuations that damage the molecule.[1]

Strategy: If you need 10 µL per experiment, store 12 µL aliquots. Discard the excess.

Decision Logic: Storage Protocol
Use this decision tree to determine the correct storage method based on your experimental

timeline.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.medkoo.com/products/34927
https://www.medchemexpress.com/Ibiglustat.html
https://www.medkoo.com/products/34927
https://www.medkoo.com/products/34927
https://www.medkoo.com/products/34927
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611660?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Venglustat Malate
Storage Decision

Current Form?

Solid Powder Liquid Solution

Duration? Solvent?

< 4 Weeks > 1 Month

4°C (Desiccated) -20°C (Desiccated)

Aqueous (PBS/Media) DMSO (Anhydrous)

Use Immediately
Do NOT Store

Aliquot & Store
-20°C or -80°C

Click to download full resolution via product page

Caption: Decision tree for selecting storage conditions based on physical state and solvent

composition.

In Vivo & In Vitro Application Notes
Q: For animal studies, how do I formulate Venglustat Malate? A: Since DMSO is toxic in high

volumes in vivo, you must dilute the DMSO stock or use a specific vehicle.

Recommended Vehicle: 0.5% Methylcellulose + 0.1% Tween 80 in water.

Protocol: Dissolve powder in a small volume of DMSO (e.g., 5% of final volume), then slowly

add the aqueous vehicle while vortexing.
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Stability: Prepare this formulation fresh daily. Do not store.

Q: I see "Venglustat" and "Venglustat Malate" listed. Are they interchangeable? A:

Mechanistically, yes. Stoichiometrically, no.

Correction Factor: You must account for the malate salt mass.

MW (Free Base): ~389.5 g/mol [1]

MW (Malate Salt): ~523.6 g/mol [1][4]

Factor: 1 mg of Venglustat Malate contains only ~0.74 mg of active Venglustat.

Formula:

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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